2-(4-Fluoro-2-nitrophenyl)-N,N-dimethylethen-1-amine

• CAS No.: 96631-90-2
• Molecular Formula: C10H11FN2O2
• Molecular Weight: 210.20 g/mol
• IUPAC Name: 2-(4-fluoro-2-nitrophenyl)-N,N-dimethylethenamine
• InChI: InChI=1S/C10H11FN2O2/c1-12(2)6-5-8-3-4-9(11)7-10(8)13(14)15/h3-7H,1-2H3
• InChI Key: HSUNOBHQLAOKKH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=CC1=C(C=C(C=C1)F)[N+](=O)[O-]

Description

2-(4-Fluoro-2-nitrophenyl)-N,N-dimethylethen-1-amine is a useful research compound. Its molecular formula is C10H11FN2O2 and its molecular weight is 210.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluoro-2-nitrotoluene (5 g, 32 mmol) in DMF (32 ml) was added dimethylformamide dimethyl acetal (5.56 ml, 42 mmol) and the mixture warmed at 140° C. for 18 hours in Argon atmosphere. Then the solution was allowed to reach room temperature and diethyl ether (100 ml) and water (100 ml) was added. The organic layer was washed with water (2×100 ml) and brine (1×100 ml), dried (MgSO4) and solvent concentrated at reduced pressure, affording N,N-dimethyl-2-(4-fluoro-2-nitrophenyl)ethenylamine as a red solid. No further purification was necessary.